Cas no 114342-15-3 (glycine benzyl ester toluene-4-sulfonate)

• Product Name: glycine benzyl ester toluene-4-sulfonate
• CAS No: 114342-15-3
• MF: C₁₆H₁₉NO₅S
• MW: 337.390763521194
• CID: 93357
• PubChem ID: 6451311
• Update Time: 2025-06-13

glycine benzyl ester toluene-4-sulfonate Chemical and Physical Properties

Names and Identifiers

• glycine benzyl ester toluene-4-sulfonate
• Glycine benzyl ester p-toluenesulfonate
• H-Gly-OBzl . p-tosylate
• H-Gly-OBzl*Tos
• Glycine Benzylester PTS
• H-Gly-OBzl-TosOH
• H-Gly-OBzl.Tos
• L-GLYCINE BENZYL ESTER P-TOLUENESULFONATE SALT
• H-GLY-OBZL P-TOSYLATE
• H-GLY-OBZL TOS
• H-GLY-OBZL TOSOH
• GLY-OBZL TOS
• GLY-OBZL TSOH
• GLYCINE-OBZL P-TOSYLATE
• GLYCINE BENZYL ESTER 4-TOLUENESULFONATE
• Glycine benzyl ester p-toluenesulfonate salt
• GLY-OBZL.TSOH
• GLYCINE BENZYL ESTER PTSA
• GLYCINE BENZYL ESTER TOSYLATE
• GLYCINE BENZYL ESTER 4-TOSYLATE
• GLYCINE BENZYL ESTER P-TOSYLATE
• Z56904671
• CS-W011916
• J-010948
• J-300141
• Benzyl glycinate p-toluenesulfonate salt
• CHEBI:196620
• O-benzylglycine p-toluenesulfonic acid salt
• METHYL4-CHLORO-3,5-DINITROBENZOATE
• F1967-6724
• glycine benzyl ester.p-toluenesulfonate
• AC-14338
• BCP22630
• AM81794
• 4-methylbenzene-1-sulfonic acid; benzyl 2-aminoacetate
• 1738-76-7
• Aminoacetic acid benzyl ester toluene-4-sulfonic acid salt
• glycine benzylester p-toluene sulfonic acid salt
• aminoacetic acid benzyl ester tosylate
• AS-12127
• Glycine, phenylmethyl ester, 4-methylbenzenesulfonate (1:1)
• h-gly-obzlp-tosylate
• Gly-OBzl.TosOH
• Gly-OBzl TosOH
• SCHEMBL57630
• A811577
• WJKJXKRHMUXQSL-UHFFFAOYSA-N
• glycine benzyl ester p-toluenesulfonic acid salt
• Q-101817
• EN300-17277
• Glycine benzyl ester p-toluenesulfonate salt, >=99.0% (T)
• benzyl 2-aminoacetate; 4-methylbenzenesulfonic acid;H-Gly-OBzl.TosOH
• 4-methylbenzenesulfonate;(2-oxo-2-phenylmethoxyethyl)azanium
• SY038933
• AKOS001047309
• Benzyl 2-Aminoacetate 4-Methylbenzenesulfonate
• glycine benzyl ester p-toluene-sulfonate
• Benzyl glycinate p-toluenesulfonate
• Glycine Benzyl Ester, p-Toluenesulfonate
• glycine-benzyl ester 4-toluenesulfonate
• M03020
• A851080
• H-Gly-OBzl. Tos
• B0266
• glycine benzyl ester-p-toluenesulfonic acid salt
• O-Benzylglycine toluene-p-sulphonate
• FT-0626766
• NS00021751
• Benzyl glycinate 4-methylbenzenesulfonate salt
• MFCD00035425
• EINECS 217-094-6
• benzyl aminoacetate 4-methylbenzenesulfonate
• benzyl 2-aminoacetate;4-methylbenzenesulonic acid
• 114342-15-3
• 80299-93-0
• H-Gly-OBzl.Tos-OH
• o-Benzylglycine toluene-p-sulfonate
• HY-W011200
• DTXSID10169657
• FT-0687345
• H-Gly-OBzl.TosOH
• AC-8560
• benzyl 2-aminoacetate;4-methylbenzenesulfonic acid
• glycine benzyl ester p-toluenesulphonate
• DB-043961
• BENZYL 2-AMINOACETATE; PARA-TOLUENE SULFONATE

• Inchi： 1S/C9H11NO2.C7H8O3S/c10-6-9(11)12-7-8-4-2-1-3-5-8;1-6-2-4-7(5-3-6)11(8,9)10/h1-5H,6-7,10H2;2-5H,1H3,(H,8,9,10)
• InChI Key： WJKJXKRHMUXQSL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(C(CN)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 337.09839388g/mol
• Monoisotopic Mass: 337.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: 132-134 °C
• Boiling Point: 245.5°C at 760 mmHg
• Flash Point: 110.3°C
• Solubility: methanol: 0.1 g/mL, clear
• Vapor Pressure: No data available

glycine benzyl ester toluene-4-sulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H302 (75%) H312 (75%) H319 (25%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H302 (75%) H312 (75%) H319 (25%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on glycine benzyl ester toluene-4-sulfonate

Comprehensive Overview of Glycine Benzyl Ester Toluene-4-Sulfonate (CAS No. 114342-15-3)

Glycine benzyl ester toluene-4-sulfonate (CAS No. 114342-15-3) is a specialized organic compound widely utilized in pharmaceutical synthesis, peptide chemistry, and biochemical research. This compound, often referred to as GBETS, serves as a key intermediate in the production of peptides and other bioactive molecules. Its unique chemical properties, including its solubility and reactivity, make it a valuable tool for researchers and manufacturers alike.

The growing interest in peptide-based therapeutics has significantly increased the demand for high-quality intermediates like glycine benzyl ester toluene-4-sulfonate. With the rise of personalized medicine and the exploration of novel drug delivery systems, this compound has garnered attention for its role in enabling precise chemical modifications. Researchers frequently search for "GBETS applications" or "CAS 114342-15-3 synthesis" to understand its potential in cutting-edge scientific endeavors.

One of the standout features of glycine benzyl ester toluene-4-sulfonate is its compatibility with solid-phase peptide synthesis (SPPS). This method, a cornerstone of modern peptide production, relies on efficient protecting groups and reactive intermediates. The compound's toluene-4-sulfonate moiety enhances its stability, making it a reliable choice for multi-step synthetic processes. Discussions around "SPPS optimization" and "peptide coupling reagents" often highlight the importance of such intermediates.

In addition to its pharmaceutical applications, glycine benzyl ester toluene-4-sulfonate is also explored in material science and nanotechnology. Its ability to form stable esters and participate in controlled reactions aligns with the needs of advanced material design. Queries like "nanocarrier functionalization" or "biodegradable polymer synthesis" reflect the interdisciplinary relevance of this compound.

Quality control and purity are critical when working with CAS No. 114342-15-3. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure the compound meets stringent standards. Researchers often seek "GBETS purity analysis" or "glycine benzyl ester specifications" to verify its suitability for sensitive applications.

Environmental and safety considerations are also paramount. While glycine benzyl ester toluene-4-sulfonate is not classified as hazardous, proper handling and storage are essential to maintain its integrity. Topics like "green chemistry alternatives" and "sustainable synthesis" are increasingly relevant, driving innovation in how such compounds are produced and utilized.

The future of glycine benzyl ester toluene-4-sulfonate looks promising, with ongoing research exploring its potential in drug discovery and bioconjugation. As the scientific community continues to push the boundaries of molecular design, compounds like GBETS will remain indispensable. Searches for "emerging peptide technologies" and "next-gen therapeutic agents" underscore the compound's enduring significance.

In summary, glycine benzyl ester toluene-4-sulfonate (CAS No. 114342-15-3) is a versatile and highly valuable compound in modern chemistry. Its applications span pharmaceuticals, materials science, and beyond, making it a focal point for researchers and industry professionals. By staying informed about its properties and potential, scientists can unlock new possibilities in synthetic and applied chemistry.